7-Hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxylic acid

• IUPAC Name: 6-hydroxy-2,3-dihydro-1,4-benzodioxine-3-carboxylic acid
• InChI: InChI=1S/C9H8O5/c10-5-1-2-6-7(3-5)14-8(4-13-6)9(11)12/h1-3,8,10H,4H2,(H,11,12)
• InChI Key: UHFWGCAZLOZOPK-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=C(O1)C=CC(=C2)O)C(=O)O
• Molecular Formula: C9H8O5
• Molecular Weight: 196.16 g/mol
• CAS RN: 160657-99-8

Description

The compound “1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-” is a related compound with the molecular formula C9H8O4 and a molecular weight of 180.1574. Another related compound is “1,4-Benzodioxin, 2,3-dihydro-” with the molecular formula C8H8O2 and a molecular weight of 136.1479.

Molecular Structure Analysis

The molecular structure of “1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-” can be viewed using Java or Javascript. The same applies to "1,4-Benzodioxin, 2,3-dihydro-".

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Carboxamides and Derivatives: The compound 7-Hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxylic acid is involved in the synthesis of carboxamides and other derivatives. These compounds are precursors for potential therapeutic compounds. The synthesis involves reactions with nucleophilic amines in a basic environment, facilitating access to various carboxamides and aminomethylene derivatives (Bozzo, Pujol, Solans, & Font‐Bardia, 2003).

Applications in Pharmaceutical Synthesis

• Enantiospecific Synthesis: Both enantiomers of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid are valuable for the enantiospecific synthesis of therapeutic agents like (S)-doxazosin mesylate, WB 4101, MKC 242, and others. These enantiomers require optical purity for pharmaceutical applications. The discovery of an amidase activity from Alcaligenes faecalis subsp. parafaecalis, which kinetically resolves 2,3-dihydro-1,4-benzodioxin-2-carboxyamide, allows for the efficient production of enantiomerically pure 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid (Mishra, Kaur, Sharma, & Jolly, 2016).

Synthesis of Anti-Inflammatory Compounds

• Anti-Inflammatory Carboxylic Acids: Carboxylic acids containing the 2,3-dihydro-1,4-benzodioxin subunit have been synthesized and shown to possess anti-inflammatory properties. For example, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid demonstrated potency comparable to Ibuprofen in specific assays (Vazquez, Rosell, & Pujol, 1996).

Utility in Synthesis of Anticonvulsant and Anti-Diabetic Agents

• Synthesis of Anticonvulsant Compounds: The hydrolysis of derivatives of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid has led to the creation of new amino amides and amino esters, exhibiting potential anticonvulsant activity (Arustamyan et al., 2019).
• Development of Anti-Diabetic Agents: Derivatives of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid have been synthesized and evaluated for their anti-diabetic potential, showing weak to moderate inhibitory activities against α-glucosidase enzyme, a key target in type-2 diabetes management (Abbasi et al., 2023).

Mechanism of Action

Target of Action

Compounds containing the benzo-1,4-dioxane (2,3-dihydro-1,4-benzodioxin) subunit have been studied for their anti-inflammatory properties .

Mode of Action

It is known that benzo-1,4-dioxane (2,3-dihydro-1,4-benzodioxin) compounds have been used in the synthesis of stereoisomers, which were evaluated as α- and β- adrenergic antagonists .

Result of Action

It is known that compounds containing the benzo-1,4-dioxane (2,3-dihydro-1,4-benzodioxin) subunit have anti-inflammatory properties .

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, slowly add 75 mmol of a 10% aqueous sodium hydroxide solution to a solution of 2 g (7.5 mmol) of ethyl 7-acetoxy-2,3-dihydro-1,4-benzodioxin-2-carboxylate in 20 cm3 of methanol. Stir at room temperature for 6 hours and then, after concentrating under reduced pressure, acidify the mixture with a 2N hydrochloric acid solution. Extract with diethyl ether the acid which precipitates, then, after drying and concentration to dryness, wash the resulting acid with methylene chloride. 7-Hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxylic acid is thereby obtained in a yield of 85%.